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Compound of Interest

Compound Name: Zirconium carbonate

Cat. No.: B3424719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zirconium Carbonate, also known as

Basic Zirconium Carbonate, with a specific focus on its properties, synthesis, and applications

relevant to scientific and industrial research.

Core Physicochemical Properties
Zirconium Carbonate is a white, water-insoluble inorganic compound. It serves as a key

precursor in the synthesis of other zirconium compounds, notably high-purity zirconium oxide

(zirconia).[1] It is generally supplied as a moist, inhomogeneous powder or cake containing

approximately 40% ZrO₂.[2][3]

The quantitative physicochemical properties of Zirconium Carbonate (CAS 57219-64-4) are

summarized in the table below.
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Property Value Citations

CAS Number 57219-64-4 [2][4][5][6][7]

Synonyms

Basic Zirconium Carbonate,

Zirconium(IV) Carbonate

Basic, Zirconium(IV)

Carbonate Hydroxide Oxide

[3][6][7][8]

Molecular Formula
Zr(OH)₂CO₃·ZrO₂ (also

represented as CH₂O₇Zr₂)
[1][6][7][9]

Molecular Weight 308.47 g/mol [1][6][7][8][9]

Appearance

White powder, paste, or moist,

inhomogeneous amorphous

cake

[2][3][4][10][11]

Melting Point Decomposes at 135 °C [1][5][6][10][12]

Density

2.2 g/cm³ (Note: a value of

0.651 g/cm³ has also been

reported)

[5][6][12]

Solubility

Insoluble in water.[2][4][5][10]

[11] Soluble in mineral and

organic acids, as well as

alkaline carbonates.[2][10][11]

Purity/Composition

Typically contains a minimum

of 40% ZrO₂ + HfO₂.[2]

Impurity limits include Fe₂O₃

(≤0.002%), TiO₂ (≤0.002%),

and Na₂O (≤0.05%).[2]

Experimental Protocols
Detailed experimental methodologies are crucial for the synthesis and analysis of Zirconium
Carbonate. The following sections provide protocols derived from established patents and

analytical methods.
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Synthesis of High-Purity Basic Zirconium Carbonate
This protocol is adapted from a patented method for producing high-purity basic zirconium
carbonate from a zirconium sulfate precursor.[2][10]

Objective: To synthesize high-purity basic zirconium carbonate through a multi-step

precipitation and purification process.

Materials:

Technically pure zirconium sulfate

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃)

Concentrated hydrochloric acid (HCl)

Deionized water

Procedure:

Step 1: Precipitation of Basic Zirconium Sulfate

Dissolve 356.6 g of technically pure zirconium sulfate in 1.5 L of water with stirring and

filter the solution until clear.

Add 50 g of sodium chloride to the clear solution and stir vigorously.

Gradually add a total of 148.4 g of sodium carbonate portionwise to the solution.

Continue stirring for an additional 20 minutes to ensure complete precipitation.

Filter the resulting precipitate (basic zirconium sulfate) and wash it with water.

Step 2: Purification of Basic Zirconium Sulfate

Suspend the moist filter cake from Step 1 in 1 L of water.
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Add 70 g of sodium chloride and 50 ml of concentrated hydrochloric acid to the

suspension.

Warm the mixture gently with stirring. The suspended solid will dissolve at approximately

30°C.

Continue heating the solution; the purified basic zirconium sulfate will re-precipitate at

around 50°C.

Heat the suspension to approximately 80°C for 15 minutes with stirring.

Allow the suspension to cool slightly, then filter off the purified basic zirconium sulfate and

wash it with water.

Step 3: Conversion to Basic Zirconium Carbonate

Suspend the purified basic zirconium sulfate from Step 2 in 1 L of water.

Add an amount of sodium carbonate that is at least stoichiometrically equivalent to the

amount of basic zirconium sulfate.

The basic zirconium carbonate will precipitate. Filter the final product and wash it

thoroughly with water to remove soluble impurities.
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Synthesis of High-Purity Basic Zirconium Carbonate

1. Dissolve Zirconium Sulfate in Water

2. Add NaCl and Na2CO3

Precipitate Basic Zirconium Sulfate

3. Filter and Wash Precipitate

4. Resuspend in Water with NaCl and HCl

5. Heat to Dissolve (~30°C) and Re-precipitate (~50°C)

Purified Basic Zirconium Sulfate

6. Filter and Wash Purified Precipitate

7. Resuspend in Water and Add Na2CO3

Precipitate Basic Zirconium Carbonate

8. Final Filtration and Washing

High-Purity Basic Zirconium Carbonate

Click to download full resolution via product page

Workflow for the synthesis of high-purity basic zirconium carbonate.
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Analysis of Zirconium Content by EDTA Titration
A common method for determining the zirconium content in zirconium compounds is through

direct titration with ethylenediaminetetraacetic acid (EDTA).[9]

Objective: To quantify the zirconium concentration in a sample.

Materials:

Zirconium Carbonate sample

EDTA standard solution

Acidic buffer (pH 1)

Eriochrome cyanine R indicator

Deionized water

Procedure:

Accurately weigh a sample of Zirconium Carbonate.

Dissolve the sample in an acidic aqueous solution (e.g., dilute sulfuric or hydrochloric acid).

Add an acidic buffer to maintain the pH at approximately 1.

Add a few drops of Eriochrome cyanine R indicator to the solution.

Titrate the solution directly with a standardized EDTA solution.

The endpoint is observed when the color of the solution changes sharply. For higher

accuracy, the equivalence point can be determined photometrically using an Optrode at a

wavelength of 520 nm.[9]

Calculate the zirconium content based on the volume and concentration of the EDTA titrant

used.
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Core Applications and Logical Relationships
Zirconium Carbonate is rarely an end-product itself but serves as a critical intermediate in

various industrial and research applications. Its primary role is as a precursor for other

zirconium chemicals, especially zirconium oxide, which is valued for its thermal stability and

mechanical strength.[3][4]

Applications of Zirconium Carbonate

Zirconium Carbonate
(CAS 57219-64-4)

Calcination (Heating)

 primary use

Catalyst & Catalyst Support Electronic Components
(Capacitors, Resistors)
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Zirconium Compounds

Zirconium Oxide (ZrO2)

High-Performance Ceramics
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Key applications stemming from Zirconium Carbonate.
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The applications of Zirconium Carbonate are diverse:

Ceramics Industry: It is a crucial precursor for synthesizing zirconium oxide (zirconia), which

is used in high-temperature refractory materials, ceramic coatings, and fibers due to its

excellent thermal and mechanical properties.[4][6][10]

Catalysis: It can be used as a catalyst or a precursor for zirconia-based catalysts in various

chemical reactions, including esterification and biomass conversion.[3][4]

Paints and Coatings: It is used in the production of pigments, providing high opacity and

color stability, and can act as a drier auxiliary.[4][5]

Electronics: The compound is employed in manufacturing electronic components like

capacitors and resistors due to the dielectric properties of its derivatives.[4][6]

Pharmaceuticals: It has been investigated for use in drug delivery systems and as a

stabilizing agent in drug formulations.[3][6] It also finds application in the formulation of some

over-the-counter antacids.[4]

Water Treatment: It can serve as an effective coagulant in water purification processes to

help remove impurities.[6]

Textiles: It is used in the textile industry as a flame retardant.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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